Cas no 1202482-52-7 (3-(1,1-dimethylethyl)-4-Pyridinecarboxylic acid)

• Product Name: 3-(1,1-dimethylethyl)-4-Pyridinecarboxylic acid
• CAS No: 1202482-52-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1101627
• PubChem ID: 69860998
• Update Time: 2025-04-20

3-(1,1-dimethylethyl)-4-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dimethylethyl)-4-Pyridinecarboxylic acid
• SCHEMBL6673834
• 3-(tert-Butyl)isonicotinic acid
• 1202482-52-7

• Inchi： 1S/C10H13NO2/c1-10(2,3)8-6-11-5-4-7(8)9(12)13/h4-6H,1-3H3,(H,12,13)
• InChI Key： CCONELUNAHDECI-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų